Cas no 2137665-86-0 (3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro-)

• Product Name: 3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro-
• CAS No: 2137665-86-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5277790
• Update Time: 2025-06-13

3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro-

• Inchi： 1S/C11H20N2O2/c1-11(2)7-12-5-9(11)13-10(14)8-3-4-15-6-8/h8-9,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key： XQLCTBXUPAYJJD-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2C(C)(C)CNC2)=O)C1

Additional information on 3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro-

Exploring the Potential of 3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro- (CAS No. 2137665-86-0) in Modern Research

The compound 3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro- (CAS No. 2137665-86-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic molecule, featuring a furan ring and a pyrrolidine moiety, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a bioactive intermediate, which could pave the way for novel therapeutics targeting neurological and metabolic disorders.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 3-Furancarboxamide derivatives?" The synthesis of CAS 2137665-86-0 typically involves multi-step reactions, including condensation and cyclization processes, to achieve high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalyzed amidation have been explored to optimize production efficiency. These methods align with the growing demand for green chemistry practices, a hot topic in sustainable research.

In the context of drug design, the N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro- moiety is a critical functional group that enhances binding affinity to specific biological targets. Computational studies, including molecular docking and QSAR modeling, suggest that this compound may interact with enzymes or receptors involved in inflammation and oxidative stress pathways. Such findings resonate with the increasing public interest in anti-aging and neuroprotective agents, making 3-Furancarboxamide a compelling subject for further investigation.

Another trending topic in scientific forums is the "stability and storage conditions of heterocyclic amides." For CAS 2137665-86-0, proper storage in anhydrous environments at controlled temperatures is essential to maintain its integrity. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to monitor degradation products, ensuring compliance with regulatory standards. This aligns with the broader industry focus on quality control and material characterization.

Beyond pharmaceuticals, 3-Furancarboxamide, N-(4,4-dimethyl-3-pyrrolidinyl)tetrahydro- has potential applications in agrochemicals and material science. Its furan ring system is known to contribute to UV stability, a property highly sought after in polymer additives. Additionally, researchers are exploring its utility in catalysis, where it could serve as a ligand for transition-metal complexes. These interdisciplinary applications highlight the compound's versatility and relevance to cutting-edge technologies.

As the scientific community continues to explore CAS 2137665-86-0, collaboration between academia and industry will be crucial to unlocking its full potential. With rising interest in personalized medicine and precision chemistry, this compound may soon find its place in next-generation therapeutics and functional materials. Future studies should address scalability challenges and explore synergistic effects with other bioactive molecules to maximize its impact.